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Compound of Interest

Compound Name: 5,5-Dibutyldihydrofuran-2(3H)-one

Cat. No.: B1624973

For Researchers, Scientists, and Drug Development Professionals

Dihydrofuranone compounds, a class of lactones, are widespread in nature, contributing to the
flavor and aroma of many foods, acting as signaling molecules in insects and bacteria, and
exhibiting a range of promising biological activities. This technical guide provides an in-depth
exploration of the natural occurrence of these fascinating molecules, detailing their sources,
biosynthesis, and methods for their study.

Natural Sources and Quantitative Occurrence

Dihydrofuranone and their related furanone counterparts are found across diverse biological
taxa, from the plant kingdom to marine organisms and insects. Their concentrations can vary
significantly depending on the species, environmental conditions, and developmental stage of
the organism.

Fruits and Vegetables

Many fruits and vegetables owe their characteristic aromas to the presence of furanone
derivatives. One of the most well-known is 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF),
also known as Furaneol®, which imparts a caramel-like, sweet aroma to strawberries and
pineapples.
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Compound

Natural Source

Concentration

Reference

4-hydroxy-2,5-
dimethyl-3(2H)-
furanone (HDMF)

Strawberry (Fragaria

X ananassa)

1663 to 4852 ug/kg

[1]

4-hydroxy-2,5-
dimethyl-3(2H)-
furanone (DMHF)

Pineapple Juice

(Ananas comosus)

1.6 to 27.3 ppm

[1]

4-hydroxy-2,5-
dimethyl-3(2H)-
furanone (DMHF)

Grapefruit Juice

(Citrus paradisi)

Monitored during

storage

[1]

2,5-dimethyl-4-
methoxy-3(2H)-

furanone (Mesifurane)

Strawberry (Fragaria

X ananassa)

Detection limit: 0.36
pg/mL

[2]

Furaneol-B-glucoside

Strawberry (Fragaria

X ananassa)

Detection limit: 0.05
pg/mL

[2]

Fermented Foods

The fermentation process, involving microorganisms like yeast and lactic acid bacteria, can
lead to the formation of various furanone compounds, significantly contributing to the flavor
profile of the final product.
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Compound Fermented Food

Microorganism

Reference

4-hydroxy-2,5-

) o Zygosaccharomyces
dimethyl-3(2H)- Mugi-miso i [3]
rouxii
furanone (HDMF)
4-hydroxy-2(or 5)-
ethyl-5(or 2)-methyl- o Zygosaccharomyces
Mugi-miso i [3]
3(2H)-furanone rouxii
(HEMF)
2,5-dimethyl-4-
Lactobacillus
hydroxy-3[2H]- Cheese ] [4]
helveticus
furanone (DMHF)
4-hydroxy-5-methyl- Lactobacillus
Cheese [4]

3[2H]-furanone (MHF)

helveticus

Marine Organisms

Marine environments, particularly seaweeds, are a rich source of halogenated furanones.

These compounds are of significant interest due to their potent biological activities, including

the inhibition of bacterial communication (quorum sensing).

Compound Class Marine Source

Biological Activity

Reference

] Red algae (Delisea
Brominated furanones
pulchra)

Quorum sensing

inhibition

[5]

Phlorotannins
(containing furanone- Brown seaweeds

like structures)

Antioxidant

[6]

Insects

In the insect world, dihydrofuranones can act as pheromones, chemical signals that trigger

specific behaviors in other individuals of the same species.
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General

Compound Class Insect Role . Reference
Information

Involved in sexual
attraction, alarm
signaling, and
) recruitment.

Dihydrofuranones Pheromones ) [718119]
Concentrations are
typically very low, in
the nanogram range

or less.

Biosynthesis of Dihydrofuranone Compounds

The biosynthetic pathways leading to dihydrofuranone compounds are varied. In plants, they
are often derived from carbohydrate metabolism, while in other organisms, different precursors

and enzymatic reactions are involved.

Biosynthesis of HDMF in Strawberries

A key step in the biosynthesis of the important flavor compound 4-hydroxy-2,5-dimethyl-3(2H)-
furanone (HDMF) in strawberries has been elucidated. The process involves the reduction of a

precursor molecule by a specific enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1624973#natural-occurrence-of-dihydrofuranone-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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